5-Ethoxy-2-fluoro-4-(2-hydroxy-ethoxy)-benzaldehyde

• Molecular Formula: C11H13FO4
• Molecular Weight: 228.22 g/mol
• IUPAC Name: 5-ethoxy-2-fluoro-4-(2-hydroxyethoxy)benzaldehyde
• InChI: InChI=1S/C11H13FO4/c1-2-15-10-5-8(7-14)9(12)6-11(10)16-4-3-13/h5-7,13H,2-4H2,1H3
• InChI Key: PNEQCZFQYFWELX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C=O)F)OCCO

Description

5-Ethoxy-2-fluoro-4-(2-hydroxy-ethoxy)-benzaldehyde is a useful research compound. Its molecular formula is C11H13FO4 and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 5-ethoxy-2-fluoro-4-hydroxy-benzaldehyde (9.15 g) described in example 1.3 was dissolved in toluene (80 ml). Ethylene carbonate (5.25 g) and tetrabutylammonium iodide (1.83 g) were added and the mixture was heated to reflux for 22 h. The mixture was cooled to room temperature and filtered over a plug of silica gel. The product was eluted with hexane/ethyl acetate. The solvent was evaporated and the solid was washed with hot hexane to give 10.3 g of 5-ethoxy-2-fluoro-4-(2-hydroxy-ethoxy)-benzaldehyde as a slightly orange solid. MS: 228 ([M]+).